![molecular formula C23H24ClN3O B3504190 7-chloro-8-methyl-N-(4-methylcyclohexyl)-2-(3-pyridinyl)-4-quinolinecarboxamide](/img/structure/B3504190.png)
7-chloro-8-methyl-N-(4-methylcyclohexyl)-2-(3-pyridinyl)-4-quinolinecarboxamide
Overview
Description
7-chloro-8-methyl-N-(4-methylcyclohexyl)-2-(3-pyridinyl)-4-quinolinecarboxamide, also known as CMT-3, is a synthetic compound that belongs to the quinolinecarboxamide family. It has been studied extensively for its potential in treating various diseases, including cancer, osteoporosis, and inflammatory disorders.
Mechanism of Action
7-chloro-8-methyl-N-(4-methylcyclohexyl)-2-(3-pyridinyl)-4-quinolinecarboxamide works by inhibiting the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in various physiological and pathological processes, including tissue remodeling, wound healing, and cancer progression. By inhibiting MMP activity, this compound prevents the degradation of extracellular matrix proteins, which are essential for maintaining tissue structure and function. This leads to the induction of apoptosis in cancer cells, the reduction of bone loss in osteoporosis, and the reduction of inflammation and pain in inflammatory disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes that play a role in programmed cell death. In osteoporosis research, this compound has been shown to increase bone density and reduce bone loss by inhibiting the activity of osteoclasts, which are cells that break down bone tissue. In inflammatory disorder research, this compound has been shown to reduce inflammation and pain by inhibiting the activity of inflammatory cells, such as macrophages and neutrophils.
Advantages and Limitations for Lab Experiments
7-chloro-8-methyl-N-(4-methylcyclohexyl)-2-(3-pyridinyl)-4-quinolinecarboxamide has several advantages for lab experiments, including its ability to induce apoptosis in cancer cells, increase bone density in osteoporosis, and reduce inflammation and pain in inflammatory disorders. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to determine its optimal dosage and administration route.
Future Directions
There are several future directions for research on 7-chloro-8-methyl-N-(4-methylcyclohexyl)-2-(3-pyridinyl)-4-quinolinecarboxamide. One direction is to further investigate its potential in treating various types of cancer, including those that are resistant to chemotherapy. Another direction is to investigate its potential in treating other bone-related disorders, such as osteoarthritis. Additionally, further research is needed to determine the optimal dosage and administration route of this compound, as well as its potential side effects and toxicity.
Scientific Research Applications
7-chloro-8-methyl-N-(4-methylcyclohexyl)-2-(3-pyridinyl)-4-quinolinecarboxamide has been studied for its potential in treating various diseases, including cancer, osteoporosis, and inflammatory disorders. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and leukemia. It works by inducing apoptosis, or programmed cell death, in cancer cells. In osteoporosis research, this compound has been shown to increase bone density and reduce bone loss. In inflammatory disorder research, this compound has been shown to reduce inflammation and pain.
Properties
IUPAC Name |
7-chloro-8-methyl-N-(4-methylcyclohexyl)-2-pyridin-3-ylquinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24ClN3O/c1-14-5-7-17(8-6-14)26-23(28)19-12-21(16-4-3-11-25-13-16)27-22-15(2)20(24)10-9-18(19)22/h3-4,9-14,17H,5-8H2,1-2H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFSOUKXUSAGSIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)NC(=O)C2=CC(=NC3=C2C=CC(=C3C)Cl)C4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.